Cas no 1261471-58-2 (5-Amino-2-(trifluoromethoxy)benzamide)

• Product Name: 5-Amino-2-(trifluoromethoxy)benzamide
• CAS No: 1261471-58-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 2618877
• PubChem ID: 71306284
• Update Time: 2025-05-27

5-Amino-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• SB40395
• DB-139569
• 1261471-58-2
• 5-amino-2-(trifluoromethoxy)benzamide
• Benzamide, 5-amino-2-(trifluoromethoxy)-
• 5-Amino-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)15-6-2-1-4(12)3-5(6)7(13)14/h1-3H,12H2,(H2,13,14)
• InChI Key： UGQKVTMKYFNAMY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(N)=O)N)(F)F

Computed Properties

• Exact Mass: 220.04596196Da
• Monoisotopic Mass: 220.04596196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.3Ų

Additional information on 5-Amino-2-(trifluoromethoxy)benzamide

Comprehensive Overview of 5-Amino-2-(trifluoromethoxy)benzamide (CAS No. 1261471-58-2)

5-Amino-2-(trifluoromethoxy)benzamide, with the CAS number 1261471-58-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and benzamide functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological targets.

The growing interest in 5-Amino-2-(trifluoromethoxy)benzamide aligns with current trends in precision medicine and sustainable agriculture. In the pharmaceutical sector, the compound's amino and trifluoromethoxy groups are being explored for their role in enhancing drug bioavailability and metabolic stability. Meanwhile, agrochemical researchers are investigating its derivatives for their potential as eco-friendly pesticides, addressing the global demand for safer crop protection solutions. These applications highlight the compound's relevance to contemporary scientific and industrial challenges.

From a synthetic chemistry perspective, CAS 1261471-58-2 serves as a key building block for constructing more complex molecules. Its benzamide core provides a robust scaffold for further functionalization, enabling the development of novel compounds with tailored properties. Recent studies have focused on optimizing its synthesis to improve yield and purity, reflecting the broader industry emphasis on green chemistry and process efficiency. These advancements are crucial for scaling up production while minimizing environmental impact.

The analytical characterization of 5-Amino-2-(trifluoromethoxy)benzamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity and purity, which are critical for its intended applications. Quality control protocols for CAS 1261471-58-2 adhere to stringent international standards, meeting the requirements of regulatory bodies like the FDA and EMA. This rigorous approach underscores the compound's suitability for high-value industries where consistency and reliability are paramount.

In the context of drug development, 5-Amino-2-(trifluoromethoxy)benzamide has shown promise as a precursor for kinase inhibitors and GPCR modulators. Its structural features align with the pharmacophores of several therapeutic agents, particularly in oncology and neurology. The compound's trifluoromethoxy group is of special interest due to its ability to influence lipophilicity and membrane permeability—key factors in optimizing drug candidates. These attributes make it a focal point in medicinal chemistry campaigns aimed at addressing unmet medical needs.

Beyond pharmaceuticals, CAS 1261471-58-2 is being evaluated for its utility in material science. Researchers are exploring its incorporation into advanced polymers and coatings, where its thermal stability and chemical resistance could offer performance advantages. This interdisciplinary potential reflects the compound's adaptability across diverse technological domains, from biodegradable materials to electronic components. Such versatility positions it as a compound of interest for future innovation.

The commercial availability of 5-Amino-2-(trifluoromethoxy)benzamide through specialized chemical suppliers has facilitated its adoption in both academic and industrial settings. Procurement considerations often emphasize batch-to-batch consistency and regulatory compliance, particularly for GMP-grade material. As demand grows, suppliers are expanding their catalog offerings to include custom derivatives and bulk quantities, catering to the evolving needs of researchers and manufacturers.

Looking ahead, the scientific community anticipates further breakthroughs involving CAS 1261471-58-2. Ongoing research into its structure-activity relationships may unlock new applications in personalized therapeutics and smart agrochemicals. The compound's trajectory exemplifies how targeted molecular design can address complex challenges in health, agriculture, and technology. With its unique combination of properties, 5-Amino-2-(trifluoromethoxy)benzamide is poised to remain a compound of significant interest in the years to come.